2-ethyl-6,6-dimethyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one

• IUPAC Name: 2-ethyl-6,6-dimethyl-5,7-dihydro-[1,2,4]triazolo[5,1-b]quinazolin-8-one
• InChI: InChI=1S/C13H16N4O/c1-4-11-15-12-14-9-5-13(2,3)6-10(18)8(9)7-17(12)16-11/h7H,4-6H2,1-3H3
• InChI Key: LXOKQPNQTHBLDT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C=C3C(=NC2=N1)CC(CC3=O)(C)C
• Molecular Formula: C13H16N4O
• Molecular Weight: 244.29 g/mol

Description

2-ethyl-6,6-dimethyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one, also known as Ro 15-4513, is a chemical compound that belongs to the class of benzodiazepine receptor antagonists. It has been extensively studied for its potential use in scientific research due to its unique properties and mechanism of action.

Mechanism of Action

2-ethyl-6,6-dimethyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one 15-4513 acts as a competitive antagonist at the benzodiazepine site of the GABA-A receptor. It binds to the receptor with high affinity and prevents the binding of benzodiazepines, which enhances the inhibitory effects of GABA on neuronal activity. 2-ethyl-6,6-dimethyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one 15-4513 has been shown to reverse the sedative and anxiolytic effects of benzodiazepines and to induce convulsions in animals.
Biochemical and Physiological Effects:
2-ethyl-6,6-dimethyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one 15-4513 has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine in the striatum, which is involved in the regulation of movement and reward. 2-ethyl-6,6-dimethyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one 15-4513 has also been shown to increase the release of acetylcholine in the hippocampus, which is involved in learning and memory. In addition, 2-ethyl-6,6-dimethyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one 15-4513 has been shown to increase the activity of the hypothalamic-pituitary-adrenal axis, which is involved in the regulation of stress and anxiety.

Advantages and Limitations for Lab Experiments

2-ethyl-6,6-dimethyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one 15-4513 has a number of advantages for use in lab experiments. It is highly selective for the benzodiazepine site of the GABA-A receptor and has a well-defined mechanism of action. It has been extensively characterized in vitro and in vivo and has been shown to be effective in a wide range of animal models. However, 2-ethyl-6,6-dimethyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one 15-4513 also has some limitations. It has a relatively short half-life and requires frequent dosing in animal experiments. It can also induce convulsions at high doses, which can limit its use in certain experiments.

Future Directions

There are a number of future directions for research on 2-ethyl-6,6-dimethyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one 15-4513. One area of interest is the role of benzodiazepine receptors in the development of addiction and withdrawal. 2-ethyl-6,6-dimethyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one 15-4513 has been shown to reverse the effects of benzodiazepines, which could have implications for the treatment of benzodiazepine dependence. Another area of interest is the development of new benzodiazepine receptor antagonists with improved pharmacological properties, such as longer half-life and reduced convulsant activity. Finally, 2-ethyl-6,6-dimethyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one 15-4513 could be used to investigate the role of benzodiazepine receptors in the regulation of sleep and circadian rhythms.

Scientific Research Applications

2-ethyl-6,6-dimethyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one 15-4513 has been extensively used in scientific research as a benzodiazepine receptor antagonist. It has been shown to selectively bind to the benzodiazepine site of the GABA-A receptor, which is involved in the regulation of anxiety, sleep, and memory. 2-ethyl-6,6-dimethyl-6,7-dihydro[1,2,4]triazolo[5,1-b]quinazolin-8(5H)-one 15-4513 has been used to study the role of benzodiazepine receptors in the brain and to investigate the effects of benzodiazepine withdrawal.